Cas no 103863-21-4 (3-(3-nitrophenoxy)phenol)

• Product Name: 3-(3-nitrophenoxy)phenol
• CAS No: 103863-21-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 1139651
• PubChem ID: 15125757
• Update Time: 2025-04-20

3-(3-nitrophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenoxy)phenol
• SureCN9151842
• ACMC-20m6o8
• CTK0G6751
• Phenol, 3-(3-nitrophenoxy)-
• AGN-PC-003UXE
• 3-(3-Nitro-phenoxy)-phenol
• SureCN9151842; ACMC-20m6o8; CTK0G6751; Phenol, 3-(3-nitrophenoxy)-; AGN-PC-003UXE; 3-(3-Nitro-phenoxy)-phenol;
• SCHEMBL9151842
• DTXSID60568616
• 103863-21-4

• Inchi： 1S/C12H9NO4/c14-10-4-2-6-12(8-10)17-11-5-1-3-9(7-11)13(15)16/h1-8,14H
• InChI Key： JVEOWKOBSCSZOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.05315777g/mol
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.28000
• LogP: 3.61590